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Compound of Interest

Compound Name: Diethyl sulfoxide

Cat. No.: B1198403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical solvents, dimethyl sulfoxide (DMSO) has long been a ubiquitous

and versatile tool, prized for its exceptional solvating power and ability to penetrate biological

membranes. However, its homolog, diethyl sulfoxide (DESO), presents a potential alternative

with distinct properties. This guide offers an objective comparison of DESO and DMSO,

presenting available experimental data to assist researchers, scientists, and drug development

professionals in selecting the appropriate solvent for their specific applications.

Physicochemical Properties: A Head-to-Head
Comparison
A fundamental understanding of the physicochemical properties of a solvent is crucial for its

effective application. The following table summarizes the key physical and chemical

characteristics of diethyl sulfoxide and dimethyl sulfoxide.
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Property
Diethyl Sulfoxide
(DESO)

Dimethyl Sulfoxide
(DMSO)

References

Molecular Formula C₄H₁₀OS C₂H₆OS [1][2]

Molecular Weight 106.19 g/mol 78.13 g/mol [2][3]

Appearance
Colorless viscous

liquid
Colorless liquid [2][4]

Density 1.066 g/cm³ (at 25 °C) 1.1004 g/cm³ [2][5]

Melting Point 14 °C 19 °C [2][4]

Boiling Point 103-105 °C 189 °C [2][5]

Dipole Moment 4.07 D ~4.1 D [3]

Miscibility with Water Miscible Miscible [2][3]

Solvent Performance: Dissolving Power and
Applications
Both DESO and DMSO are classified as polar aprotic solvents, capable of dissolving a wide

range of polar and nonpolar compounds.[2][3] This broad solvency is a key attribute for their

use in diverse applications.

Dimethyl Sulfoxide (DMSO): The Established "Super Solvent"

DMSO's reputation as a "super solvent" is well-earned.[6] It is widely employed in:

Drug Discovery and Development: DMSO is a standard solvent for dissolving test

compounds for in vitro and in vivo screening programs, including high-throughput screening.

[2][7] Its ability to dissolve a vast chemical library and its miscibility with aqueous media

make it an invaluable tool.[2]

Organic Synthesis: DMSO serves as a solvent and a reagent in various organic reactions,

such as nucleophilic substitution reactions (e.g., Finkelstein reactions) and oxidations (e.g.,

Swern and Pfitzner-Moffatt oxidations).[2][8][9]
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Biological and Cell Culture Applications: It is used as a cryoprotectant for preserving cells

and tissues at low temperatures, typically at concentrations of 5-10%.[10][11] DMSO is also

utilized to induce cell differentiation in some cell lines.

Diethyl Sulfoxide (DESO): An Alternative with Potential

Information on the specific applications of DESO as a solvent is less extensive than for DMSO.

However, its structural similarity suggests it can be a suitable solvent in many of the same

areas.[3] The presence of ethyl groups instead of methyl groups may lead to differences in

solvency for certain compounds and could influence reaction kinetics due to steric effects.

Further research is needed to fully elucidate its performance in direct comparison to DMSO

across a broad spectrum of applications.

Comparative Solubility Data
A direct quantitative comparison of the solubility of a wide range of compounds in DESO versus

DMSO is not readily available in the published literature. However, extensive solubility data

exists for DMSO, demonstrating its capacity to dissolve a diverse array of organic and

inorganic substances.[12][13][14]

General Solubility Characteristics:

DMSO: Dissolves a wide array of organic compounds, including many polymers, as well as

numerous inorganic salts.[13] It is miscible with water and most organic liquids.[2][15]

DESO: Exhibits excellent miscibility with polar solvents, while showing more limited

compatibility with non-polar hydrocarbon systems.[3] Like DMSO, it is miscible with water.[3]

Toxicity and Biocompatibility
The toxicological profiles of solvents are a critical consideration, particularly in drug

development and biological research.
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Solvent
Acute Oral Toxicity
(LD₅₀, rat)

Key Toxicological
Considerations

References

Diethyl Sulfoxide

(DESO)
5650 mg/kg

Data is limited. Should

be handled with care

as with other

laboratory chemicals.

[4]

Dimethyl Sulfoxide

(DMSO)
14,500 mg/kg

Considered to have

low toxicity. Can

enhance the skin

absorption of other

substances. Cytotoxic

to cells at higher

concentrations.

[2]

DMSO in Cell-Based Assays:

The cytotoxicity of DMSO in cell culture is concentration and cell-line dependent. Generally,

concentrations below 0.5% (v/v) are considered safe for most cell lines, though some may

tolerate up to 1%.[16][17][18] It is crucial to determine the optimal, non-toxic concentration for

each specific cell line and experimental setup. Even at low, non-lethal concentrations, DMSO

can have biological effects, including altering gene expression and cellular differentiation.

Experimental Protocols
Detailed and validated experimental protocols are widely available for a multitude of

applications involving DMSO. Due to its less common usage, specific protocols for DESO are

not as readily found. Researchers exploring DESO as a solvent alternative may need to adapt

existing DMSO protocols and perform optimization studies.

Protocol: Preparation of a Stock Solution in DMSO for
Cell Culture
This protocol outlines the standard procedure for dissolving a compound in DMSO for use in

cell-based assays.
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Materials:

Compound of interest

Anhydrous, sterile-filtered DMSO

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Weighing the Compound: Accurately weigh the desired amount of the compound in a sterile

environment.

Calculating Solvent Volume: Calculate the volume of DMSO required to achieve the desired

stock solution concentration (e.g., 10 mM).

Dissolution:

Add the calculated volume of DMSO to the vial containing the compound.

Vortex the vial until the compound is completely dissolved. Gentle warming or sonication

may be used to aid dissolution if necessary, but caution should be exercised to avoid

compound degradation.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.
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Stock Solution Preparation Workflow

Weigh Compound Add DMSO
Calculate Volume

Vortex/Sonicate
Ensure complete dissolution

Store at -20°C or -80°C
Aliquot for storage

Cell Cryopreservation Workflow

Harvest and Pellet Cells

Resuspend in Freezing Medium
(90% FBS, 10% DMSO)

Aliquot into Cryovials

Controlled-Rate Freezing
(-1°C/min to -80°C)

Transfer to Liquid Nitrogen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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